Cas no 1092400-82-2 (3-(5-(Trifluoromethyl)-1,2,4-oxadiazol-3-yl)benzoic acid)

• Product Name: 3-(5-(Trifluoromethyl)-1,2,4-oxadiazol-3-yl)benzoic acid
• CAS No: 1092400-82-2
• MF: C₁₀H₅F₃N₂O₃
• MW: 258.153512716293
• MDL: MFCD09907879
• CID: 97790
• PubChem ID: 25180854
• Update Time: 2025-06-15

3-(5-(Trifluoromethyl)-1,2,4-oxadiazol-3-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(5-(Trifluoromethyl)-1,2,4-oxadiazol-3-yl)benzoic acid
• 3-[5-(Trifluoromethyl)-1,2,4-oxadiazol-3-yl]benzoic acid
• Benzoic acid,3-[5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl]-
• 3-(5-(Trifluoromethyl)-1,2,4-oxadiazol-3-yl)benzoicacid
• 3-(3-Carboxyphenyl)-5-(trifluoromethyl)-1,2,4-oxadiazole
• AMBZ0327
• ZTOAUVQUTVRHBJ-UHFFFAOYSA-N
• 1808AA
• NE18738
• VZ26044
• AM85479
• FT-
• ZB0356
• ST24028313

• MDL： MFCD09907879
• Inchi： 1S/C10H5F3N2O3/c11-10(12,13)9-14-7(15-18-9)5-2-1-3-6(4-5)8(16)17/h1-4H,(H,16,17)
• InChI Key： ZTOAUVQUTVRHBJ-UHFFFAOYSA-N
• SMILES： FC(C1=NC(C2C=CC=C(C(=O)O)C=2)=NO1)(F)F

Computed Properties

• Exact Mass: 258.02500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 324
• Topological Polar Surface Area: 76.2

Experimental Properties

• Density: 1.45
• Melting Point: 114-117 ºC
• Boiling Point: 365.2°C at 760 mmHg
• Flash Point: 175 ºC
• PSA: 76.22000
• LogP: 2.45360

3-(5-(Trifluoromethyl)-1,2,4-oxadiazol-3-yl)benzoic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 3-(5-(Trifluoromethyl)-1,2,4-oxadiazol-3-yl)benzoic acid

Comprehensive Overview of 3-(5-(Trifluoromethyl)-1,2,4-oxadiazol-3-yl)benzoic acid (CAS No. 1092400-82-2)

3-(5-(Trifluoromethyl)-1,2,4-oxadiazol-3-yl)benzoic acid (CAS No. 1092400-82-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique 1,2,4-oxadiazole ring substituted with a trifluoromethyl group, coupled with a benzoic acid moiety. Its structural complexity and functional versatility make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for trifluoromethylated compounds in modern therapeutics.

The compound's CAS number 1092400-82-2 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and commercial contexts. Its molecular formula and weight are often queried in academic and industrial settings, reflecting the growing emphasis on structure-activity relationships (SAR) in medicinal chemistry. Recent studies highlight the role of 1,2,4-oxadiazole derivatives in modulating biological targets, such as enzymes and receptors, which aligns with the current trend of fragment-based drug design (FBDD).

In the context of sustainable chemistry, 3-(5-(Trifluoromethyl)-1,2,4-oxadiazol-3-yl)benzoic acid is also explored for its compatibility with green synthesis methodologies. The incorporation of fluorine atoms into organic frameworks is a hot topic, driven by their ability to enhance metabolic stability and bioavailability. This aligns with the broader industry shift toward eco-friendly chemical processes, a subject frequently searched in AI-driven literature reviews and patent analyses.

From a commercial perspective, the compound's supply chain and pricing trends are closely monitored, especially by stakeholders in the contract research organization (CRO) sector. Its utility in high-throughput screening (HTS) and combinatorial chemistry further underscores its relevance in accelerating drug development pipelines. Frequently asked questions (FAQs) about this compound often revolve around its solubility, stability under various conditions, and compatibility with coupling reactions, reflecting the practical challenges faced by synthetic chemists.

In summary, 3-(5-(Trifluoromethyl)-1,2,4-oxadiazol-3-yl)benzoic acid (CAS No. 1092400-82-2) represents a convergence of cutting-edge chemical innovation and real-world applicability. Its study not only advances the frontiers of heterocyclic chemistry but also addresses pressing needs in life sciences and material engineering. As research continues to uncover its full potential, this compound is poised to remain a focal point in both academic and industrial laboratories worldwide.